Cas no 731772-85-3 (4-(3-Carboethoxyphenyl)-2-chloro-1-butene)

• Product Name: 4-(3-Carboethoxyphenyl)-2-chloro-1-butene
• CAS No: 731772-85-3
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD01319579
• CID: 874955
• PubChem ID: 24721801
• Update Time: 2025-04-19

4-(3-Carboethoxyphenyl)-2-chloro-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(3-CARBOETHOXYPHENYL)-2-CHLORO-1-BUTENE
• ethyl 3-(3-chlorobut-3-enyl)benzoate
• WYE-125132 (WYE-132)
• AKOS016016786
• DTXSID40641153
• 731772-85-3
• MFCD01319579
• Ethyl 3-(3-chlorobut-3-en-1-yl)benzoate
• 4-(3-Carboethoxyphenyl)-2-chloro-1-butene

• MDL： MFCD01319579
• Inchi： 1S/C13H15ClO2/c1-3-16-13(15)12-6-4-5-11(9-12)8-7-10(2)14/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： YUMWHZFWFRINJG-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 238.07600
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 330.3°C at 760 mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.522
• PSA: 26.30000
• LogP: 3.54840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters